Cas no 2411280-16-3 (1-{4-[(Oxiran-2-yl)methoxy]phenyl}pyrrolidine)

• Product Name: 1-{4-[(Oxiran-2-yl)methoxy]phenyl}pyrrolidine
• CAS No: 2411280-16-3
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5357244
• Update Time: 2025-10-30

1-{4-[(Oxiran-2-yl)methoxy]phenyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-{4-[(oxiran-2-yl)methoxy]phenyl}pyrrolidine
• Z3991576848
• 1-{4-[(Oxiran-2-yl)methoxy]phenyl}pyrrolidine

• Inchi： 1S/C13H17NO2/c1-2-8-14(7-1)11-3-5-12(6-4-11)15-9-13-10-16-13/h3-6,13H,1-2,7-10H2
• InChI Key： XDXFESZCCIHVKQ-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC(=CC=1)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 220
• XLogP3: 2.2
• Topological Polar Surface Area: 25

Additional information on 1-{4-[(Oxiran-2-yl)methoxy]phenyl}pyrrolidine

Professional Introduction to Compound with CAS No. 2411280-16-3 and Product Name: 1-{4-[(Oxiran-2-yl)methoxy]phenyl}pyrrolidine

The compound with the CAS number 2411280-16-3 and the product name 1-{4-[(Oxiran-2-yl)methoxy]phenyl}pyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both an oxiran-2-yl moiety and a methoxyphenyl group in its molecular structure suggests a rich chemical diversity that could be exploited for various biological activities.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyrrolidine derivatives in the development of novel therapeutic agents. The pyrrolidine ring, a six-membered nitrogen-containing heterocycle, is known for its versatility in drug design due to its ability to mimic natural biomolecules and interact with biological targets. In particular, the substitution pattern around the pyrrolidine ring can significantly influence its pharmacological properties, making it a valuable scaffold for medicinal chemists.

The 4-{[(Oxiran-2-yl)methoxy]phenyl} substituent in the compound adds an additional layer of complexity, enabling diverse functionalization possibilities. Oxiranes, also known as epoxides, are highly reactive intermediates that can undergo various chemical transformations, including ring-opening reactions with nucleophiles. This reactivity makes them useful in synthesizing complex molecules and can be leveraged to develop new drug candidates with tailored properties.

In the context of contemporary pharmaceutical research, the integration of 1-{4-[(Oxiran-2-yl)methoxy]phenyl}pyrrolidine into drug development pipelines holds promise for addressing unmet medical needs. Studies have demonstrated that pyrrolidine-based compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The methoxyphenyl group, on the other hand, is known to enhance lipophilicity and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential as a lead molecule for further derivatization. By modifying either the oxiran-2-yl or methoxyphenyl moieties, researchers can explore new chemical space and identify analogs with improved pharmacokinetic profiles or enhanced target engagement. This flexibility is particularly valuable in hit-to-lead optimization campaigns, where small structural changes can lead to significant improvements in drug efficacy.

Advances in computational chemistry have further accelerated the process of identifying promising candidates like 1-{4-[(Oxiran-2-yl)methoxy]phenyl}pyrrolidine. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets, providing insights into potential therapeutic applications. These computational approaches are often combined with experimental validation to streamline drug discovery efforts and reduce time-to-market for new therapeutics.

The synthesis of 1-{4-[(Oxiran-2-yl)methoxy]phenyl}pyrrolidine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The introduction of the oxiran-2-yl group requires careful handling due to its reactivity, but modern synthetic methodologies have made this process more efficient and scalable. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the construction of complex molecular architectures with high precision.

From a medicinal chemistry perspective, understanding the SAR (Structure-Activity Relationship) of this compound is crucial for maximizing its therapeutic potential. By systematically varying substituents around both the pyrrolidine and phenyl rings, researchers can uncover novel pharmacological effects and optimize drug-like properties. This iterative process is essential for developing safe and effective medications that meet stringent regulatory requirements.

The broader implications of this research extend beyond individual compounds to advancements in chemical biology and drug design principles. The development of innovative molecular tools like 1-{4-[(Oxiran-2-yl)methoxy]phenyl}pyrrolidine contributes to our fundamental understanding of how small molecules interact with biological systems. This knowledge is invaluable for designing next-generation therapeutics that address complex diseases more effectively.

In conclusion, 1-{4-[(Oxiran-2-yl)methoxy]phenyl}pyrrolidine (CAS No. 2411280-16-3) represents a significant contribution to pharmaceutical chemistry. Its unique structural features offer opportunities for developing novel drugs with diverse biological activities. As research continues to uncover new applications for this compound and related derivatives, it will undoubtedly play a crucial role in advancing therapeutic strategies across multiple disease areas.